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Compound of Interest

Compound Name: 1-Mesitylguanidine

Cat. No.: B15333634 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Guanidine-based compounds have emerged as a promising class of molecules for carbon

dioxide (CO₂) capture due to their strong basicity and ability to form stable carbamate or

bicarbonate salts upon reaction with CO₂. 1-Mesitylguanidine, with its bulky mesityl group,

presents interesting steric and electronic properties that could influence its CO₂ capture

performance, including capacity, kinetics, and regeneration energy. These application notes

provide an overview of the potential use of 1-Mesitylguanidine for CO₂ capture and outline

generalized protocols for its synthesis and evaluation.

Note: The following protocols are based on general procedures for guanidine synthesis and

CO₂ capture analysis. Specific parameters for 1-Mesitylguanidine may require optimization.

Physicochemical Properties
A summary of the known physicochemical properties of 1-Mesitylguanidine is provided below.
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Property Value Reference

Molecular Formula C₁₀H₁₅N₃ [1]

Molecular Weight 177.25 g/mol [1]

Melting Point Not available [1]

Boiling Point Not available [1]

Density Not available [1]

Experimental Protocols
Protocol 1: Synthesis of 1-Mesitylguanidine
This protocol describes a general method for the synthesis of guanidines from amines via

nitroguanidines.

Materials:

Mesitylamine (2,4,6-trimethylaniline)

3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine (DMNPC) or other suitable

guanidinylating agent

Solvent (e.g., Dichloromethane, Tetrahydrofuran)

Catalyst for hydrogenolysis (e.g., Palladium on carbon)

Hydrogen source

Reagents for purification (e.g., silica gel for chromatography, solvents for recrystallization)

Procedure:

Guanidinylation:

Dissolve mesitylamine in an appropriate solvent.
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Add the guanidinylating agent (e.g., DMNPC) to the solution.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is

complete (monitor by TLC or LC-MS).

Upon completion, remove the solvent under reduced pressure.

Purify the resulting nitroguanidine intermediate by column chromatography or

recrystallization.

Reduction of the Nitroguanidine:

Dissolve the purified nitroguanidine intermediate in a suitable solvent.

Add the hydrogenolysis catalyst (e.g., 10% Pd/C).

Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr

hydrogenator).

Stir vigorously until the reduction is complete (monitor by TLC or LC-MS).

Filter off the catalyst and concentrate the filtrate to obtain 1-Mesitylguanidine.

Further purification can be achieved by recrystallization or salt formation.

Protocol 2: Evaluation of CO₂ Absorption Capacity
This protocol outlines a method to determine the CO₂ absorption capacity of 1-
Mesitylguanidine.

Materials:

1-Mesitylguanidine

Solvent (e.g., an organic solvent like DMSO, or an aqueous solution)

Pure CO₂ gas

Gas flow meters
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A reaction vessel (e.g., a gas-washing bottle or a stirred reactor)

Analytical balance

Procedure:

Prepare a solution of 1-Mesitylguanidine of a known concentration in the chosen solvent.

Accurately weigh the initial mass of the solution.

Bubble a stream of pure CO₂ gas through the solution at a controlled flow rate and

temperature.

Monitor the change in mass of the solution over time until it becomes constant, indicating

saturation with CO₂.

The CO₂ absorption capacity can be calculated as the moles of CO₂ absorbed per mole of 1-
Mesitylguanidine.

Protocol 3: Regeneration Studies
This protocol describes a general procedure to assess the regeneration of the CO₂-saturated

1-Mesitylguanidine solution.

Materials:

CO₂-saturated 1-Mesitylguanidine solution

Heating and stirring apparatus

Inert gas (e.g., Nitrogen or Argon)

Condenser

Procedure:

Heat the CO₂-saturated solution to a specific temperature (e.g., 60-120 °C) with stirring.

Simultaneously, bubble an inert gas through the solution to facilitate the release of CO₂.
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The released CO₂ can be quantified using a gas analyzer or by trapping it and measuring the

mass change.

The regeneration efficiency is the percentage of the initially absorbed CO₂ that is released

during this process.

The cyclic capacity can be determined by performing multiple absorption-desorption cycles.

Visualizations
Logical Relationship of Guanidine-Based CO₂ Capture
The following diagram illustrates the general mechanism of CO₂ capture by guanidine

compounds, which proceeds through the formation of a bicarbonate salt.
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Caption: General mechanism of CO₂ capture by guanidines.
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Experimental Workflow for CO₂ Capture Evaluation
This diagram outlines the typical experimental workflow for assessing the performance of a

CO₂ capture agent.
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Caption: Workflow for evaluating CO₂ capture performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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